Cas no 1061284-70-5 (2-(4-Bromo-phenyl)-3-methyl-butyric Acid Methyl Ester)

2-(4-Bromo-phenyl)-3-methyl-butyric Acid Methyl Ester is a brominated aromatic ester compound with the molecular formula C12H15BrO2. It features a 4-bromophenyl group attached to a branched aliphatic chain, terminating in a methyl ester functionality. This structure imparts unique steric and electronic properties, making it valuable as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine substituent enhances reactivity for cross-coupling reactions, while the ester group offers versatility for further derivatization. Its moderate lipophilicity and molecular weight (271.15 g/mol) suggest favorable physicochemical properties for drug discovery applications. The compound's crystalline nature facilitates purification and characterization, ensuring high purity for research purposes.

2-(4-Bromo-phenyl)-3-methyl-butyric Acid Methyl Ester structure

1061284-70-5 structure

Product Name:2-(4-Bromo-phenyl)-3-methyl-butyric Acid Methyl Ester

CAS No:1061284-70-5

MF:C₁₂H₁₅BrO₂

MW:271.150303125381

CID:2126461

PubChem ID:46855859

Update Time:2025-07-02

2-(4-Bromo-phenyl)-3-methyl-butyric Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- methyl 2-(4-bromophenyl)-3-methylbutanoate
- 2-(4-BroMo-phenyl)-3-Methyl-butyric acid Methyl ester
- 2-(4-bromophenyl)-3-methylbutyric acid methyl ester
- YRCKHQQSBKSPKO-UHFFFAOYSA-N
- 2-(4-bromophenyl)3-methylbutyric acid methyl ester
- SCHEMBL1885337
- F76369
- DA-15878
- 1061284-70-5
- methyl2-(4-bromophenyl)-3-methylbutanoate
- 2-(4-Bromo-phenyl)-3-methyl-butyric Acid Methyl Ester
- Inchi： 1S/C12H15BrO2/c1-8(2)11(12(14)15-3)9-4-6-10(13)7-5-9/h4-8,11H,1-3H3
- InChI Key： YRCKHQQSBKSPKO-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(C(=O)OC)C(C)C

Computed Properties

Exact Mass: 270.02554g/mol
Monoisotopic Mass: 270.02554g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 3.8

2-(4-Bromo-phenyl)-3-methyl-butyric Acid Methyl Ester Pricemore >>

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TRC	B997923-10mg	2-(4-Bromo-phenyl)-3-methyl-butyric Acid Methyl Ester	1061284-70-5		10mg	$ 50.00	2022-06-06
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